Cas no 141018-72-6 (alpha-(Dimethylamino)indole-2-acetonitrile)

• Product Name: alpha-(Dimethylamino)indole-2-acetonitrile
• CAS No: 141018-72-6
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 2910528
• Update Time: 2023-08-10

alpha-(Dimethylamino)indole-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• alpha-(dimethylamino)indole-2-acetonitrile
• alpha-Dimethylamino-1H-indole-2-acetonitrile
• alpha-(Dimethylamino)indole-2-acetonitrile

• Inchi： 1S/C12H13N3/c1-15(2)12(8-13)11-7-9-5-3-4-6-10(9)14-11/h3-7,12,14H,1-2H3
• InChI Key： OGSCBUZITKJYFP-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C=C1C(C#N)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 2
• Topological Polar Surface Area: 42.8